Cas no 101914-02-7 (1-Heptanamine,N,N-bis(2-chloroethyl)-, hydrochloride (1:1))

• Product Name: 1-Heptanamine,N,N-bis(2-chloroethyl)-, hydrochloride (1:1)
• CAS No: 101914-02-7
• MF: C₁₁H₂₄Cl₃N
• MW: 276.67396068573
• CID: 210810
• PubChem ID: 59115
• Update Time: 2025-04-19

1-Heptanamine,N,N-bis(2-chloroethyl)-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• 1-Heptanamine,N,N-bis(2-chloroethyl)-, hydrochloride (1:1)
• bis(2-chloroethyl)-heptylazanium,chloride
• 101914-02-7
• N,N-Bis(2-chloroethyl)-1-heptylamine hydrochloride
• 1-HEPTYLAMINE, N,N-BIS(2-CHLOROETHYL)-, HYDROCHLORIDE

• Inchi： 1S/C11H23Cl2N.ClH/c1-2-3-4-5-6-9-14(10-7-12)11-8-13;/h2-11H2,1H3;1H
• InChI Key： KSFBNIQZTDUVKE-UHFFFAOYSA-N
• SMILES： ClCC[NH+](CCCl)CCCCCCC.[Cl-]

Computed Properties

• Exact Mass: 250.9098
• Monoisotopic Mass: 275.097
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 10
• Complexity: 104
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 4.4A^2

Experimental Properties

• Boiling Point: 243.6°Cat760mmHg
• Flash Point: 101.1°C
• PSA: 5.9
• LogP: -0.67670